molecular formula C13H13NNa2O8 B1210133 Carbaton CAS No. 103171-42-2

Carbaton

Cat. No. B1210133
M. Wt: 357.22 g/mol
InChI Key: BGIRBEKPXNDRDM-UHFFFAOYSA-L
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Description

Carbaton, also known as Carbaton, is a useful research compound. Its molecular formula is C13H13NNa2O8 and its molecular weight is 357.22 g/mol. The purity is usually 95%.
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properties

CAS RN

103171-42-2

Product Name

Carbaton

Molecular Formula

C13H13NNa2O8

Molecular Weight

357.22 g/mol

IUPAC Name

disodium;2-[5-(carboxylatomethoxycarbonyl)-2,6-dimethyl-1,4-dihydropyridine-3-carbonyl]oxyacetate

InChI

InChI=1S/C13H15NO8.2Na/c1-6-8(12(19)21-4-10(15)16)3-9(7(2)14-6)13(20)22-5-11(17)18;;/h14H,3-5H2,1-2H3,(H,15,16)(H,17,18);;/q;2*+1/p-2

InChI Key

BGIRBEKPXNDRDM-UHFFFAOYSA-L

SMILES

CC1=C(CC(=C(N1)C)C(=O)OCC(=O)[O-])C(=O)OCC(=O)[O-].[Na+].[Na+]

Canonical SMILES

CC1=C(CC(=C(N1)C)C(=O)OCC(=O)[O-])C(=O)OCC(=O)[O-].[Na+].[Na+]

Other CAS RN

103171-42-2

synonyms

carbaton

Origin of Product

United States

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